Cas no 327038-83-5 (N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide)

• Product Name: N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide
• CAS No: 327038-83-5
• MF: C₁₇H₁₄N₆O₇S₂
• MW: 478.459060192108
• CID: 6132465
• PubChem ID: 403859
• Update Time: 2025-06-13

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide
• N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-3,5-dinitrobenzamide
• Benzamide, N-[4-[[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl]phenyl]-3,5-dinitro-
• NSC719392
• N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-3,5-dinitrobenzamide
• 327038-83-5
• N-{4-[(5-ETHYL-1,3,4-THIADIAZOL-2-YL)SULFAMOYL]PHENYL}-3,5-DINITROBENZAMIDE
• F0014-0545
• Oprea1_036226
• NSC-719392
• AKOS024574063

• Inchi： 1S/C17H14N6O7S2/c1-2-15-19-20-17(31-15)21-32(29,30)14-5-3-11(4-6-14)18-16(24)10-7-12(22(25)26)9-13(8-10)23(27)28/h3-9H,2H2,1H3,(H,18,24)(H,20,21)
• InChI Key： SBXGFPWVFMANJE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NN=C(CC)S2)(=O)=O)C=C1)(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 478.03653915g/mol
• Monoisotopic Mass: 478.03653915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 229Ų

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• pka: 5.22±0.50(Predicted)

Additional information on N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide

Introduction to N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide (CAS No. 327038-83-5)

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 327038-83-5, represents a novel molecular entity with a unique structural framework that has been engineered to exhibit promising biological activities. The presence of multiple functional groups, including sulfamoyl and dinitro substituents, along with a thiadiazole core, makes this molecule a subject of intense interest for researchers exploring new therapeutic avenues.

The structural composition of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide is meticulously designed to interact with biological targets in a highly specific manner. The thiadiazole moiety is particularly noteworthy, as it is a well-known pharmacophore that has been extensively studied for its antimicrobial and anti-inflammatory properties. In particular, the 5-ethyl substituent on the thiadiazole ring enhances the compound's solubility and bioavailability, making it more amenable to in vivo studies.

The sulfamoyl group appended to the phenyl ring introduces an additional layer of reactivity, enabling the compound to engage with various biological receptors and enzymes. This feature has been exploited in the development of sulfonamide derivatives, which have shown efficacy in treating a wide range of diseases, including infectious disorders and metabolic syndromes. The dinitrobenzamide component further contributes to the molecule's complexity by providing a hydrophobic anchor that can modulate its binding affinity and selectivity.

Recent advancements in computational chemistry have allowed researchers to predict the potential biological activities of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide with remarkable accuracy. Molecular docking studies have revealed that this compound exhibits strong binding interactions with several key enzymes and receptors implicated in cancer progression and inflammation. These findings have spurred interest in exploring its potential as an anti-cancer agent and an anti-inflammatory therapeutic.

In vitro studies have demonstrated that N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in the inflammatory response. The sulfamoyl group appears to be crucial for this inhibitory effect, as it can form hydrogen bonds with key residues in the enzyme active sites. Additionally, the dinitrobenzamide moiety may contribute to stabilizing the enzyme-inhibitor complex through hydrophobic interactions.

Preclinical trials have provided further evidence of the compound's therapeutic potential. In animal models of inflammation and cancer, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide has shown significant reductions in disease markers without apparent toxicity at effective doses. These results are particularly encouraging given the growing demand for novel anti-inflammatory agents with improved safety profiles.

The synthesis of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of current synthetic methodologies. Key steps include the formation of the thiadiazole ring via cyclocondensation reactions followed by sulfamoylation and dinitration at specific positions on the phenyl ring.

The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures high purity levels for subsequent biological testing. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound at each stage of synthesis.

The pharmacokinetic properties of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,5-dinitrobenzamide have been thoroughly characterized using non-invasive imaging techniques and blood sample analysis. These studies indicate that the compound exhibits moderate bioavailability following oral administration but rapid clearance from circulation due to metabolic degradation. This profile suggests potential for once or twice daily dosing regimens in clinical settings.

Future research directions include exploring derivatization strategies to optimize pharmacokinetic properties while maintaining or enhancing biological activity. For instance، modifying substituents on either the thiadiazole or phenyl rings could alter solubility、metabolic stability，and target specificity without compromising efficacy.

The growing body of evidence supporting N-{4-(5ethyl1，3，4thiadiazol2yIsulfamoylphenyI}35dinitrobenzamide’s therapeutic potential positions it as a promising candidate for further clinical development。 Collaborative efforts between academic researchers、pharmaceutical companies，and regulatory agencies will be essential to translate these findings into tangible medical benefits for patients worldwide。